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Compound of Interest

D-(+)-Maltose Monohydrate-UL-

Compound Name:
13C12

Cat. No.: B1161240

Get Quote

Precision Tools for Glycomics and Metabolic Flux
Analysis[1]
Executive Summary

D-(+)-Maltose Monohydrate-UL-13C12 is a high-fidelity stable isotope standard where all
twelve carbon atoms in the disaccharide backbone are replaced with Carbon-13 (

C).[1] Unlike partially labeled analogs, the "Uniformly Labeled" (UL) configuration provides a
distinct mass shift of +12.04 Da, moving the analyte signal well beyond the interference window
of natural isotopic envelopes.

This guide details the physicochemical architecture, critical applications in Metabolic Flux
Analysis (MFA), and validated LC-MS/MS protocols for this compound.[1] It is designed for
researchers requiring absolute quantification of maltose in complex matrices (fermentation
broths, plasma, plant tissues) or those mapping carbon kinetics in carbohydrate metabolism.[1]

Chemical Architecture & Isotopic Purity
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Structural Definition

The molecule consists of two D-glucopyranosyl units linked by an ngcontent-ng-
c1352109670=""_nghost-ng-c1270319359="" class="inline ng-star-inserted">

glycosidic bond.[1] In the UL-13C12 variant, every carbon position—from the anomeric C1 to
the exocyclic C6 on both rings—is enriched with

C (>99 atom %).[1]
e Chemical Formula (Anhydrous):
C
H
O
[1]

o Form: Monohydrate (crystalline solid containing one water molecule per maltose molecule).

[1]

o CAS Number (Labeled): 2483735-61-9 (generic for labeled maltose variants, verify specific
vendor lots).[1]

The "Monohydrate" Distinction in Quantitation

Critical Note for Stock Preparation: The "Monohydrate" designation affects gravimetric
preparation but not mass spectrometric detection.

e Weighing: You must account for the water of hydration.
o MW (Unlabeled Monohydrate): ~360.31 g/mol [1]
o MW (UL-13C12 Monohydrate): ~372.35 g/mol [1]

o Detection (LC-MS): The water molecule is typically shed in the desolvation process of
Electrospray lonization (ESI).[1] The detector sees the anhydrous ion.
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o Target lon

(compared to 343.30 for natural maltose).[1]

Comparative Specifications

Feature Natural D-(+)-Maltose D-(+)-Maltose-UL-13C12
C (98.9%),
Carbon Source C (>99%)
C (1.1%)
Monohydrate MW 360.31 Da 372.35 Da
Anhydrous Mass 342.30 Da 354.34 Da
Mass Shift (
Reference +12.040 Da
)
Complex multiplets (
NMR Signature Singlets (decoupled)

coupling)

Analytical Utility: Why Uniform Labeling?
Isotope Dilution Mass Spectrometry (IDMS)

In quantitative glycomics, matrix effects (ion suppression/enhancement) compromise accuracy.
[1] D-(+)-Maltose-UL-13C12 serves as the ideal Internal Standard (IS).[1]

e Mechanism: It co-elutes exactly with natural maltose in HILIC chromatography but is
spectrally distinct.

o Benefit: Any signal loss due to matrix interference affects both the analyte and the IS equally.
The ratio remains constant, ensuring precise quantification.

NMR Spectroscopy

In Nuclear Magnetic Resonance, the UL-13C12 variant is used to determine complex
carbohydrate structures via

© 2026 BenchChem. All rights reserved. 3/10 Tech Support


https://m.chemicalbook.com/SpectrumEN_69-79-4_13CNMR.htm
https://m.chemicalbook.com/SpectrumEN_69-79-4_13CNMR.htm
https://m.chemicalbook.com/SpectrumEN_69-79-4_13CNMR.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1161240?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

C-

C connectivity experiments (e.g., INADEQUATE, TOCSY).[1] The uniform labeling allows
tracing of the carbon backbone without gaps.

Application: Metabolic Flux Analysis (MFA)

In drug development and fermentation optimization, researchers use D-(+)-Maltose-UL-13C12
to trace metabolic pathways.[1] Unlike glucose tracers, maltose tracers specifically interrogate
the maltose/maltodextrin transport systems (e.g., MalE/MalF/MalG complex in bacteria).[1]

Pathway Tracing Logic

o Uptake: The labeled maltose enters the cell.

e Hydrolysis: Maltose phosphorylase or amylomaltase cleaves the
bond.

¢ Flux: The resulting glucose units (now
C

-Glucose) enter Glycolysis or the Pentose Phosphate Pathway.[1]

o Readout: By measuring the isotopologue distribution in downstream metabolites (Pyruvate,
Lactate, Citrate), researchers calculate the intracellular flux rates.
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Figure 1: Metabolic fate of D-(+)-Maltose-UL-13C12.[1] The disaccharide is transported intact,
then cleaved into two uniformly labeled glucose units, propagating the carbon isotope signature
into central metabolism.

Experimental Protocol: LC-MS/MS Quantification
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Objective: Absolute quantification of maltose in plasma or fermentation broth using HILIC-
MS/MS.

Reagents & Preparation

e Stock Solution (1 mg/mL): Dissolve 1.0 mg of D-(+)-Maltose Monohydrate-UL-13C12 in 1.0
mL of 50:50 Acetonitrile:Water.

o Storage: -20°C (Stable for 6 months).[1]

e Working Internal Standard (IS): Dilute Stock to 10 pg/mL in 80% Acetonitrile.

Sample Preparation (Protein Precipitation)

e Aliquot 50 pL of biological sample (plasma/media).[1]
e Add 200 pL of Working IS (10 pg/mL in 80% ACN).

o Note: The high organic content precipitates proteins and introduces the IS simultaneously.
» Vortex for 30 seconds; Centrifuge at 12,000 x g for 10 mins at 4°C.

o Transfer supernatant to an autosampler vial.

HILIC Chromatography Conditions

Maltose is highly polar and retains poorly on C18. Hydrophilic Interaction Liquid
Chromatography (HILIC) is mandatory.[1]

Column: Waters XBridge BEH Amide (2.1 x 100 mm, 2.5 pum) or equivalent.[1]

¢ Mobile Phase A: 10 mM Ammonium Acetate in Water, pH 9.0 (High pH improves sugar
ionization).[1]

¢ Mobile Phase B: Acetonitrile.

o Gradient:

o 0-1 min: 90% B[1]
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o 1-8 min: 90%
60% BJ[1]
o 8-10 min: 60% BJ[1]

o 10.1 min: Re-equilibrate at 90% B.

Mass Spectrometry (MRM Parameters)

Operate in Negative lon Mode (ESI-) for best sensitivity, or Positive Mode (ESI+) as ammonium
adducts.[1]

Precursor ( Product (

) Collision
Analyte Polarity E
ner
) ) ay
179.0 (Glucose
Maltose (Natural) ESI (-) 341.1 ) ( 15eV
unit)
185.0 (
Maltose-UL-
ESI () 353.1 15 eV
13C12 Gle)

Note: In Positive mode, look for

[1] Natural: 360.3; Labeled: 372.3.
Bio-Sample Spike IS: Protein ppt > Centrifuge HILIC-MS/MS Quant Ratio
(50 pL) UL-13C12 Maltose (Acetonitrile) 12k x g (BEH Amide) (GUEWEIS)]

Click to download full resolution via product page

Figure 2: Analytical workflow for IDMS quantification of maltose.[1]

Stability & Handling

e Hygroscopic Nature: The monohydrate form is relatively stable, but the anhydrous powder is
hygroscopic. Always equilibrate the vial to room temperature before opening to prevent
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condensation.

 |sotopic Exchange: The carbon backbone is non-exchangeable. The label is stable at all pH
levels typically encountered in biological extraction (pH 2-10).[1]

 Sterilization: If using in cell culture, filter-sterilize (0.22 pum) aqueous stocks. Do not
autoclave, as caramelization/hydrolysis may occur at high temperatures.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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